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Compound of Interest

Compound Name:
N'-hydroxy-2-

methylpropanimidamide

Cat. No.: B3023365 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of N'-hydroxy-2-methylpropanimidamide, tailored for research, scientific, and

drug development professionals.

Hazard Identification and Immediate Precautions
N'-hydroxy-2-methylpropanimidamide is classified as a hazardous substance. Key hazards

include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Explosion Risk: There is a risk of explosion if the substance is heated under confinement.[1]

Immediate precautionary measures upon handling this chemical include ensuring adequate

ventilation, using personal protective equipment, and avoiding contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N'-hydroxy-2-
methylpropanimidamide to minimize exposure and ensure personal safety.

Protection Type Specification Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) and

clothing to prevent skin

exposure.

---

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.

Body Protection
A lab coat or other protective

clothing should be worn.
---

Step-by-Step Handling and Storage Procedures
Handling:

Ventilation: Always handle N'-hydroxy-2-methylpropanimidamide in a well-ventilated area,

preferably in a chemical fume hood.[1]

Avoid Contact: Avoid all direct contact with the substance. Do not breathe dust, mist, vapors,

or spray.[1]

Personal Hygiene: Wash hands, face, and any exposed skin thoroughly after handling.[1]

Safe Practices: Do not eat, drink, or smoke in the handling area.[1]

Storage:
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Container: Keep the container tightly closed.[1]

Location: Store in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Keep away from strong oxidizing agents and reducing agents.[1]

Security: Store in a locked-up area.[1]

Emergency and First-Aid Protocols
Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention.[1]

Inhalation

Remove the individual from the exposure area

to fresh air. If the person is not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill and Disposal Plan
Accidental Release Measures:

Ensure Ventilation: Make sure the area is well-ventilated.

Personal Precautions: Wear the appropriate personal protective equipment as outlined in

Section 2.

Containment and Cleanup: Absorb the spill with inert material (e.g., dry sand or earth) and

place it into a suitable chemical waste container. Avoid generating dust.
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Disposal:

Dispose of the chemical and its container at an approved waste disposal plant.[1] Do not allow

the substance to enter drains or soil.

Physicochemical Data
Property Value

Appearance White Solid[1]

Melting Point 60 - 61 °C / 140 - 141.8 °F[1]

Molecular Formula C4H10N2O[2]

Molecular Weight 102.14 g/mol [2]
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Caption: Workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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